Cas no 494221-99-7 (1-Pyrrolidineheptanoic acid,2-[(1E,3S)-3-hydroxy-4-[3-(phenylmethoxy)phenyl]-1-butenyl]-5-oxo-,(2R)-)

• Product Name: 1-Pyrrolidineheptanoic acid,2-[(1E,3S)-3-hydroxy-4-[3-(phenylmethoxy)phenyl]-1-butenyl]-5-oxo-,(2R)-
• CAS No: 494221-99-7
• MF: C₂₈H₃₅NO₅
• MW: 465.581208467484
• CID: 1521433
• Update Time: 2024-08-24

1-Pyrrolidineheptanoic acid,2-[(1E,3S)-3-hydroxy-4-[3-(phenylmethoxy)phenyl]-1-butenyl]-5-oxo-,(2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineheptanoic acid,2-[(1E,3S)-3-hydroxy-4-[3-(phenylmethoxy)phenyl]-1-butenyl]-5-oxo-,(2R)-
• 1-Pyrrolidineheptanoic acid, 2-[(1E,3S)-3-hydroxy-4-[3-(phenylmethoxy)phenyl]-1-buten-1-yl]-5-oxo-, (2R)-

• Inchi： 1S/C28H35NO5/c30-25(19-23-11-8-12-26(20-23)34-21-22-9-4-3-5-10-22)16-14-24-15-17-27(31)29(24)18-7-2-1-6-13-28(32)33/h3-5,8-12,14,16,20,24-25,30H,1-2,6-7,13,15,17-19,21H2,(H,32,33)/b16-14+/t24-,25+/m0/s1
• InChI Key： MQNLOUUAEGSROM-YKRDXMSESA-N
• SMILES： N1(CCCCCCC(O)=O)C(=O)CC[C@@H]1/C=C/[C@@H](O)CC1=CC=CC(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 465.25165

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 689.5±55.0 °C(Predicted)
• PSA: 87.07
• pka: 4.77±0.10(Predicted)